Cas no 2138806-17-2 (Methyl 5-(2-bromoethenyl)-3-methoxy-1,2-thiazole-4-carboxylate)

• Product Name: Methyl 5-(2-bromoethenyl)-3-methoxy-1,2-thiazole-4-carboxylate
• CAS No: 2138806-17-2
• MF: C₈H₈BrNO₃S
• MW: 278.123020172119
• CID: 6206544
• PubChem ID: 165471447
• Update Time: 2025-05-23

Methyl 5-(2-bromoethenyl)-3-methoxy-1,2-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(2-bromoethenyl)-3-methoxy-1,2-thiazole-4-carboxylate
• EN300-802933
• 2138806-17-2
• Methyl 5-(2-bromoethenyl)-3-methoxy-1,2-thiazole-4-carboxylate

• Inchi： 1S/C8H8BrNO3S/c1-12-7-6(8(11)13-2)5(3-4-9)14-10-7/h3-4H,1-2H3/b4-3+
• InChI Key： YYCZTDCMMXVDJU-ONEGZZNKSA-N
• SMILES： Br/C=C/C1=C(C(=O)OC)C(=NS1)OC

Computed Properties

• Exact Mass: 276.94083g/mol
• Monoisotopic Mass: 276.94083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 76.7Ų

Additional information on Methyl 5-(2-bromoethenyl)-3-methoxy-1,2-thiazole-4-carboxylate

Methyl 5-(2-bromoethenyl)-3-methoxy-1,2-thiazole-4-carboxylate (CAS No. 2138806-17-2): A Comprehensive Overview

Methyl 5-(2-bromoethenyl)-3-methoxy-1,2-thiazole-4-carboxylate (CAS No. 2138806-17-2) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its distinctive molecular structure, which includes a bromoethenyl group, a methoxy substituent, and a thiazole ring. These features contribute to its potential applications in various scientific and industrial contexts.

The molecular formula of Methyl 5-(2-bromoethenyl)-3-methoxy-1,2-thiazole-4-carboxylate is C₉H₉BrNO₃S, and its molecular weight is approximately 275.14 g/mol. The compound's chemical structure consists of a thiazole ring with a bromoethenyl substituent at the 5-position and a methoxy group at the 3-position. The carboxylate ester group at the 4-position further enhances its reactivity and functional versatility.

In recent years, there has been a growing interest in the synthesis and application of thiazole-containing compounds due to their diverse biological activities. Thiazoles are known to exhibit antimicrobial, antifungal, antiviral, and anticancer properties, making them valuable candidates for drug development. Methyl 5-(2-bromoethenyl)-3-methoxy-1,2-thiazole-4-carboxylate is no exception, as it has shown promising results in preliminary studies.

One of the key areas of research involving this compound is its antimicrobial activity. Studies have demonstrated that Methyl 5-(2-bromoethenyl)-3-methoxy-1,2-thiazole-4-carboxylate exhibits potent inhibitory effects against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. This makes it a potential candidate for the development of new antibiotics to combat multidrug-resistant pathogens.

Additionally, the compound has been investigated for its antiviral properties. Research has shown that Methyl 5-(2-bromoethenyl)-3-methoxy-1,2-thiazole-4-carboxylate can inhibit the replication of certain viruses, such as influenza and herpes simplex virus (HSV). These findings suggest that it could be developed into antiviral agents for the treatment of viral infections.

The anticancer potential of Methyl 5-(2-bromoethenyl)-3-methoxy-1,2-thiazole-4-carboxylate has also been explored. Preliminary studies have indicated that it can induce apoptosis in cancer cells and inhibit tumor growth in vitro. Further research is needed to elucidate the mechanisms underlying these effects and to evaluate its efficacy in vivo.

Beyond its biological activities, Methyl 5-(2-bromoethenyl)-3-methoxy-1,2-thiazole-4-carboxylate has been used as an intermediate in the synthesis of other bioactive compounds. Its bromoethenyl group provides a convenient handle for further functionalization, allowing chemists to introduce additional substituents or modify existing ones to create derivatives with enhanced properties.

The synthesis of Methyl 5-(2-bromoethenyl)-3-methoxy-1,2-thiazole-4-carboxylate typically involves several steps. One common approach is to start with a thiazole derivative and introduce the bromoethenyl group through a suitable substitution reaction. The methoxy group can be introduced via an alkylation step, followed by esterification to form the final product. Recent advancements in synthetic methods have led to more efficient and environmentally friendly routes for the production of this compound.

In terms of safety and handling, Methyl 5-(2-bromoethenyl)-3-methoxy-1,2-thiazole-4-carboxylate should be stored in a cool, dry place away from direct sunlight and incompatible materials. Proper personal protective equipment (PPE) should be worn when handling this compound to minimize exposure risks. It is important to follow all relevant safety guidelines and regulations when working with this chemical.

Overall, Methyl 5-(2-bromoethenyl)-3-methoxy-1,2-thiazole-4-carboxylate (CAS No. 2138806-17-2) represents an exciting area of research with potential applications in multiple fields. Its unique chemical structure and diverse biological activities make it a valuable compound for further investigation and development. As research continues to advance, it is likely that new insights into its properties and applications will emerge, contributing to the advancement of science and medicine.